Cas no 62642-67-5 (Benzoic acid, 4-[(2-pyridinylamino)methyl]-)

Benzoic acid, 4-[(2-pyridinylamino)methyl]- structure
62642-67-5 structure
Product Name:Benzoic acid, 4-[(2-pyridinylamino)methyl]-
CAS No:62642-67-5
MF:C13H12N2O2
MW:228.246582984924
CID:436766
PubChem ID:12299008
Update Time:2025-04-19

Benzoic acid, 4-[(2-pyridinylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(2-pyridinylamino)methyl]-
    • 4-[(pyridin-2-ylamino)methyl]benzoic acid
    • 62642-67-5
    • DTXSID00486108
    • AKOS000195634
    • SCHEMBL18906041
    • Inchi: 1S/C13H12N2O2/c16-13(17)11-6-4-10(5-7-11)9-15-12-3-1-2-8-14-12/h1-8H,9H2,(H,14,15)(H,16,17)
    • InChI Key: NCUYSKFNHPBMPA-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CNC1C=CC=CN=1)=O

Computed Properties

  • Exact Mass: 228.08996
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • PSA: 62.22

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